Cas no 648886-82-2 (Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]-)
648886-82-2 structure
Product Name:Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]-
CAS No:648886-82-2
MF:C20H21N3O3S
MW:383.46404337883
CID:1683213
Update Time:2024-09-03
Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]-
- Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)-2-pyrazinyl]-
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- Inchi: 1S/C20H21N3O3S/c1-16-9-11-18(12-10-16)27(24,25)23-19-20(22-14-13-21-19)26-15-5-8-17-6-3-2-4-7-17/h2-4,6-7,9-14H,5,8,15H2,1H3,(H,21,23)
- InChI Key: BEEWXKLLNOBLKP-UHFFFAOYSA-N
- SMILES: C1(S(NC2=NC=CN=C2OCCCC2=CC=CC=C2)(=O)=O)=CC=C(C)C=C1
Computed Properties
- Exact Mass: 383.13053
Experimental Properties
- Density: 1.282±0.06 g/cm3(Predicted)
- Boiling Point: 561.7±60.0 °C(Predicted)
- PSA: 81.18
- pka: 6.57±0.40(Predicted)
Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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